N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]oxamide
• InChI: InChI=1S/C17H20N2O5/c20-15(18-11-17(22)6-2-1-3-7-17)16(21)19-12-4-5-13-14(10-12)24-9-8-23-13/h2,4-6,10,22H,1,3,7-9,11H2,(H,18,20)(H,19,21)
• InChI Key: BKZLLEJFZNUDGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)O
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol
• CAS No.: 2097934-62-6

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C17H20N2O5 and its molecular weight is 332.356. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

One study focused on the synthesis of chlorinated tetracyclic compounds as homologues of anxiolytic and antidepressant drugs, investigating their antidepressant activity in mice. These compounds, synthesized through a cycloaddition process, showed significant antidepressant effects, indicating the potential for chemical structures related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide to possess bioactive properties (Karama et al., 2016).

Another research effort detailed the one-step synthesis of polyfluoroalkylated 1,3-benzodioxoles and 4H-1,3-benzodioxins , among other heterocyclic compounds, showcasing a method to create structures that could be related to the compound in focus. These methods enable the generation of complex molecules potentially applicable in various scientific and therapeutic contexts (黄维垣 et al., 2010).

Bioactivity and Therapeutic Potential

The exploration of novel azetidine-2-one derivatives of 1H-benzimidazole for their antimicrobial and cytotoxic activities highlights the potential of structurally complex molecules for therapeutic applications. Such studies provide a framework for understanding how modifications to the chemical structure can influence biological activity, which is relevant for the development of new drugs based on the core structure of this compound (Noolvi et al., 2014).

Another study focused on synthesizing polycyclic N-amidoimides and evaluating their antiviral activities against the Vaccinia virus, highlighting the compound's potential as a basis for developing antiviral agents. This research underscores the importance of structural complexity and specific functional groups in enhancing the antiviral efficacy of synthesized compounds (Selivanov et al., 2019).